Cas no 1092350-27-0 (6-Chloro-8-fluorochroman-4-one)

• Product Name: 6-Chloro-8-fluorochroman-4-one
• CAS No: 1092350-27-0
• MF: C₉H₆ClFO₂
• MW: 200.5941
• MDL: MFCD11518488
• CID: 2503044
• PubChem ID: 71059488
• Update Time: 2025-06-08

6-Chloro-8-fluorochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-fluorochroman-4-one
• AK172724
• 6-chloro-8-fluoro-2,3-dihydrochromen-4-one
• N10582
• MFCD11518488
• DTXSID201222609
• CS-0101682
• 6-Chloro-8-fluoro-2,3-dihydro-4H-1-benzopyran-4-one
• DB-156269
• 1092350-27-0
• SCHEMBL14053377
• AKOS023111277
• DS-8145

• MDL： MFCD11518488
• Inchi： 1S/C9H6ClFO2/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5/h3-4H,1-2H2
• InChI Key： WKZNUTWJAOYUBQ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C2=C(C=1[H])C(C([H])([H])C([H])([H])O2)=O)F

Computed Properties

• Exact Mass: 200.004035g/mol
• Monoisotopic Mass: 200.004035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 200.59g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-Chloro-8-fluorochroman-4-one

Comprehensive Overview of 6-Chloro-8-fluorochroman-4-one (CAS No. 1092350-27-0): Properties, Applications, and Research Insights

6-Chloro-8-fluorochroman-4-one (CAS No. 1092350-27-0) is a fluorinated and chlorinated derivative of chroman-4-one, a heterocyclic compound with significant potential in pharmaceutical and material science research. This compound features a chromanone core structure substituted with chlorine and fluorine atoms at the 6- and 8-positions, respectively. Its unique molecular architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and agrochemical development.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, a trend highlighted in recent publications and patent filings. Researchers are increasingly exploring 6-Chloro-8-fluorochroman-4-one as a building block for kinase inhibitors and GPCR-targeted therapeutics, aligning with the pharmaceutical industry's focus on precision medicine. The compound's CAS No. 1092350-27-0 serves as a critical identifier in chemical databases, facilitating global collaboration in medicinal chemistry projects.

From a synthetic chemistry perspective, the introduction of both chloro and fluoro substituents on the chromanone scaffold offers distinct electronic effects that influence reactivity patterns. This characteristic has prompted investigations into its use in cross-coupling reactions and as a precursor for heterocyclic expansion strategies. Recent studies published in journals like Journal of Medicinal Chemistry have demonstrated its utility in constructing complex molecular architectures with potential CNS activity.

Analytical characterization of 6-Chloro-8-fluorochroman-4-one typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to the ¹⁹F NMR signal around -120 ppm. These methods are crucial for quality control in research settings, especially when the compound is employed as a reference standard in pharmacokinetic studies. The 1092350-27-0 identifier ensures traceability across international research collaborations.

Environmental and regulatory considerations for this compound reflect the broader scientific community's emphasis on green chemistry principles. While not classified as hazardous under current regulations, researchers are developing more sustainable synthetic routes to 6-Chloro-8-fluorochroman-4-one, including catalytic fluorination methods that reduce waste generation. These advancements address growing concerns about the environmental impact of halogenated compound production.

In material science applications, the chromanone core of this compound has shown promise in the development of organic electronic materials. The electron-withdrawing effects of both substituents modify the π-conjugation system, making it potentially useful in designing novel OLED components or photovoltaic materials. Patent analyses reveal increasing interest in such applications, particularly in Asian markets where electronic materials research is expanding rapidly.

The commercial availability of 6-Chloro-8-fluorochroman-4-one (CAS 1092350-27-0) through specialty chemical suppliers has facilitated its adoption in diverse research programs. Current market trends indicate rising demand for fluorinated building blocks, with this compound positioned as a valuable option for medicinal chemists exploring structure-activity relationships in lead optimization campaigns. Proper storage recommendations typically suggest protection from light and moisture to maintain stability.

Future research directions for this compound may explore its potential in proteolysis targeting chimera (PROTAC) development, given the pharmaceutical industry's growing investment in targeted protein degradation technologies. The presence of both halogen atoms offers multiple sites for linker attachment, making 1092350-27-0 an interesting candidate for such applications. This aligns with current drug discovery paradigms emphasizing modular molecular design.

For researchers investigating metabolic stability of drug candidates, the fluorinated chromanone structure provides valuable insights into cytochrome P450 interactions. Recent computational chemistry studies have modeled the compound's binding to various enzyme isoforms, contributing to the broader understanding of halogen bonding in biological systems. These findings are particularly relevant for CNS drug development where blood-brain barrier penetration is crucial.

Quality specifications for 6-Chloro-8-fluorochroman-4-one typically require ≥95% purity by HPLC analysis, with particular attention to residual solvent content. Analytical method development for this compound often focuses on reverse-phase chromatography conditions that adequately separate it from potential synthetic byproducts. These quality control measures ensure reliable results in downstream applications, from biological screening to material property testing.